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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexylamine

Cat. No.: B096197

Proper disposal of 3,3,5-Trimethylcyclohexylamine is critical due to its hazardous properties,
including flammability and severe corrosivity to skin and eyes.[1] Adherence to strict safety
protocols and regulatory requirements is essential to protect personnel and the environment.
This guide provides detailed procedures for the safe handling and disposal of this chemical,
tailored for research, scientific, and drug development professionals.

Safety and Hazard Summary

3,3,5-Trimethylcyclohexylamine is a flammable liquid and vapor that causes severe skin
burns and eye damage.[1] It is harmful if swallowed and may cause an allergic skin reaction.
Therefore, handling and disposal require robust safety measures, including the use of
appropriate Personal Protective Equipment (PPE) and adherence to local and national
hazardous waste regulations.

Chemical and Physical Properties

The following table summarizes key quantitative data for 3,3,5-Trimethylcyclohexylamine and
its common isomer mixture, Isophorone Diamine.
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Property Value

Molecular Formula C9H19N

Molecular Weight 141.25 g/mol

Boiling Point 247 °C (lit.)

Melting Point 10 °C (lit.)

Flash Point >230 °F (>110 °C)

Density 0.924 g/mL at 20 °C (lit.)

Vapor Pressure 0.02 hPa at 20 °C

log Kow 0.99 (Indicates low bioaccumulation potential)[2]

110 mg/l for Leuciscus idus (Golden orfe) over

Toxicity to Fish (LC50) 96 h
ours

Note: Some data corresponds to the related compound Isophorone Diamine (CAS 2855-13-2),
which is an isomer mixture containing 3,3,5-trimethylcyclohexylamine.[3]

Step-by-Step Disposal Protocol

Disposal of 3,3,5-Trimethylcyclohexylamine must be conducted as hazardous waste. Do not
discharge it into sewer systems or the environment.[1]

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and protective
clothing to prevent any skin contact.[1][4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1]

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.[1]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and explosion-proof equipment.[1]

. Waste Collection and Storage:

Container: Collect waste 3,3,5-Trimethylcyclohexylamine in its original container or a
suitable, properly labeled, and tightly closed chemical waste container.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:
"3,3,5-Trimethylcyclohexylamine”. Mark the container to indicate its hazards, such as
"Corrosive” and "Flammable".

Storage: Store the waste container in a designated, locked-up, cool, dry, and well-ventilated
area, away from incompatible materials.[1][5] Do not mix with other waste streams.

. Spill and Leak Management:

Containment: In case of a spill, prevent further leakage if it is safe to do so.[1] Evacuate
personnel to a safe area.

Cleanup: Remove all ignition sources.[1] Collect the spilled material using spark-proof tools
and an inert absorbent material.

Disposal of Cleanup Materials: Place the absorbed material and contaminated items into a
suitable container for disposal as hazardous waste, in accordance with appropriate laws and
regulations.[1]

. Final Disposal Procedure:

Professional Disposal: The material must be disposed of by a licensed chemical destruction
facility or through controlled incineration with flue gas scrubbing.[1]

Regulatory Compliance: Dispose of the contents and container in accordance with all
applicable local, state, and federal laws and regulations.[1] Contact your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.
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5. Contaminated Packaging Disposal:

e Uncleaned Containers: Handle uncleaned containers in the same manner as the product
itself.

» Decontamination: Containers can be triple-rinsed with a suitable solvent. The rinsate must be
collected and managed as acute hazardous waste.[6]

» Final Disposal of Packaging: After proper decontamination, the packaging can be offered for
recycling or reconditioning. Alternatively, it can be punctured to render it unusable and
disposed of in a sanitary landfill, if permitted by local regulations. Combustible packaging
materials may be incinerated.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3,3,5-
Trimethylcyclohexylamine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.americanchemistry.com/content/download/4731/file/Guidelines-for-Management-and-Disposal-of-Hazardous-Wastes-from-Polyurethane-Processing.pdf
https://www.chemicalbook.com/msds/3-3-5-trimethylcyclohexylamine.pdf
https://www.benchchem.com/product/b096197?utm_src=pdf-body
https://www.benchchem.com/product/b096197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Initiate Disposal of
3,3,5-Trimethylcyclohexylamine

%afety First

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

l

2. Collect & Store Waste
in Labeled, Closed Container

Spill?

Contain & Collect Spill Occurs No Spills
Yes No
Follow Spill Cleanup Protocol .
(Contain, Absorb, Collect) o SElEE DIEpeE K
Chemical Waste N\Empty Container
4a. Dispose of as 4b. Decontaminate
Hazardous Chemical Waste Empty Container
5. Contact EHS or Licensed Triple Rinse Container
Waste Disposal Contractor (Collect Rinsate as HazWaste)
6. Arrange for Controlled Dispose of Container per
Incineration / Destruction Local Regulations

Disposal Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b096197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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